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Compound of Interest

Compound Name: Ethyl 3-methoxybenzoate

Cat. No.: B084342

Application Notes and Protocols: Ethyl 3-
methoxybenzoate

For Researchers, Scientists, and Drug Development Professionals

These notes provide detailed procedures for the safe handling, storage, and use of Ethyl 3-
methoxybenzoate in a laboratory setting. It is imperative to consult your institution's specific
safety guidelines and the most current Safety Data Sheet (SDS) before working with this
chemical.

Chemical and Physical Properties

Ethyl 3-methoxybenzoate is an ester with applications in organic synthesis.[1] A summary of
its key quantitative properties is provided below for easy reference.
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Property Value Source
Molecular Formula C10H1203 [1112]

Molecular Weight 180.20 g/mol [2]

CAS Number 10259-22-0 [2]

Density 1.099 g/cm3 [1]

Boiling Point 255-260 °C NIST WebBook

Not specified, likely a liquid or
Appearance . .
low-melting solid

N Insoluble in water; soluble in
Solubility [3]
alcohol and ether.

Safety and Hazard Information

The toxicological properties of Ethyl 3-methoxybenzoate have not been thoroughly
investigated.[2][4] Therefore, it should be handled with caution, assuming it may be hazardous.

Hazard Statements:
o May cause respiratory irritation.[2]

Precautionary Statements:

Avoid breathing dust, fume, gas, mist, vapors, or spray.[4]

Do not get in eyes, on skin, or on clothing.[4]

Wash hands and any exposed skin thoroughly after handling.[5]

Use only outdoors or in a well-ventilated area.[5]

Personal Protective Equipment (PPE)

A comprehensive set of PPE should be worn at all times when handling Ethyl 3-
methoxybenzoate.
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PPE Type

Specification

Rationale

Eye Protection

Safety glasses with side-
shields or chemical safety
goggles conforming to EN166
(EU) or NIOSH (US)
standards.

To prevent eye contact with

splashes or vapors.[4]

Hand Protection

Compatible chemical-resistant
gloves (e.g., nitrile rubber).
Gloves must be inspected prior

to use.

To prevent skin contact.[2]

Skin and Body Protection

Laboratory coat, long pants,
and closed-toe shoes. For
larger quantities, consider an

impervious apron.

To prevent skin contact and
contamination of personal
clothing.[4]

Respiratory Protection

For nuisance exposures, a
P95 (US) or P1 (EU EN 143)
particle respirator may be
used. For higher-level
protection, use an OV/AG/P99
(US) or ABEK-P2 (EU EN 143)

respirator.

To prevent inhalation of vapors
or aerosols, especially in

poorly ventilated areas.[2]

Handling and Storage Procedures

Proper handling and storage are crucial to maintain the integrity of Ethyl 3-methoxybenzoate

and ensure laboratory safety.

Handling

o Work in a well-ventilated area, preferably in a chemical fume hood.[2]

e Avoid contact with skin, eyes, and clothing.[4]

» Avoid ingestion and inhalation.[4]

© 2025 BenchChem. All rights reserved. 3/10

Tech Support


https://www.biosynth.com/Files/MSDS/FE/71/MSDS_FE71003_5000_EN.pdf
https://www.capotchem.com/doc/msds_10259-22-0.do
https://www.biosynth.com/Files/MSDS/FE/71/MSDS_FE71003_5000_EN.pdf
https://www.capotchem.com/doc/msds_10259-22-0.do
https://www.benchchem.com/product/b084342?utm_src=pdf-body
https://www.capotchem.com/doc/msds_10259-22-0.do
https://www.biosynth.com/Files/MSDS/FE/71/MSDS_FE71003_5000_EN.pdf
https://www.biosynth.com/Files/MSDS/FE/71/MSDS_FE71003_5000_EN.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b084342?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

e Use personal protective equipment as specified in Section 2.1.

e Wash hands thoroughly after handling, before breaks, and at the end of the workday.[5]

Storage

e Store in a cool, dry, and well-ventilated area.[4]

o Keep the container tightly closed and in an upright position to prevent leakage.[4]
o Store at a temperature between 10°C and 25°C.[1]

» Store away from incompatible materials.

Incompatible Materials:

Acids

Acid chlorides

Acid anhydrides

Oxidizing agents

Emergency Procedures

In the event of an emergency, follow these first-aid measures and seek medical attention.
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Exposure Route

First-Aid Protocol

Inhalation

Move the person to fresh air. If not breathing,

give artificial respiration. Consult a physician.[2]

Skin Contact

Wash off with soap and plenty of water for at
least 15 minutes. Remove contaminated

clothing. Consult a physician.[2]

Eye Contact

Rinse thoroughly with plenty of water for at least
15 minutes, holding the eyelids apart. Consult a

physician.[2]

Ingestion

Rinse mouth with water. Do not induce vomiting.
Never give anything by mouth to an

unconscious person. Consult a physician.[2]

Spill Response:

Fire Fighting Measures:

Ensure adequate ventilation.

Do not let the product enter drains.[2]

Evacuate personnel from the immediate area.

Wear appropriate PPE as outlined in Section 2.1.
Absorb the spill with an inert material (e.g., vermiculite, sand, or earth).

Collect the absorbed material and place it in a suitable, closed container for disposal.[2]

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[2]

o Specific Hazards: Hazardous decomposition products include carbon dioxide and nitrogen

oxides.[2]
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o Protective Equipment: Wear self-contained breathing apparatus for firefighting if necessary.

[2]

Experimental Protocols

The following is a general protocol for a common reaction involving an ester like Ethyl 3-
methoxybenzoate, specifically alkaline hydrolysis. This should be adapted as needed for
specific experimental goals.

Alkaline Hydrolysis of Ethyl 3-methoxybenzoate

This procedure describes the hydrolysis of Ethyl 3-methoxybenzoate to 3-methoxybenzoic
acid.

Materials:

Ethyl 3-methoxybenzoate

2 M Sodium hydroxide (NaOH) solution

5 M Hydrochloric acid (HCI)
o Deionized water

e Round-bottom flask

» Reflux condenser

e Heating mantle

» Beakers

» Buchner funnel and flask

e pH paper or pH meter

Anti-bumping granules

Procedure:
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» To a round-bottom flask, add a known quantity of Ethyl 3-methoxybenzoate (e.g., 5 g).

e Add approximately 50 cm? of 2 M sodium hydroxide solution and a few anti-bumping
granules.

o Set up the apparatus for heating under reflux in a fume hood.

o Heat the mixture to reflux until all the oily drops of the ester have disappeared, indicating the
completion of the hydrolysis (this may take 45-60 minutes).

» Allow the reaction mixture to cool to room temperature.
o Transfer the cooled solution to a beaker.

e Slowly, and with stirring, add 5 M hydrochloric acid until the solution is acidic (test with pH
paper). This will precipitate the 3-methoxybenzoic acid.

e Cool the mixture in an ice bath to maximize precipitation.
¢ Collect the solid product by vacuum filtration using a Buchner funnel.
e Wash the crude product with a small amount of cold deionized water.

e The crude 3-methoxybenzoic acid can be further purified by recrystallization from water or
another suitable solvent.

Visual Workflows

The following diagrams illustrate key workflows for handling Ethyl 3-methoxybenzoate.

Preparation Handling Cleanup & Storage

Conduct Risk Don Appropriate PPE Ensure Fume Hood MY Dispense Chemical 4 Decontaminate
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Store Chemical in Cool,
Dry, Ventilated Area

Dispose of Waste in
Designated Container
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Caption: Safe Handling and Storage Workflow for Ethyl 3-methoxybenzoate.
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Caption: Experimental Workflow for Alkaline Hydrolysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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